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Compound of Interest

7-Methylguanosine 5'-diphosphate
Compound Name:
sodium

Cat. No.: B15571453

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Methylguanosine 5'-diphosphate (m7GDP) sodium salt is a crucial molecule in molecular
biology, primarily recognized for its role as a structural analog of the 5' cap found on eukaryotic
messenger RNA (mRNA). This cap structure is essential for the regulation of mMRNA
metabolism, including splicing, nuclear export, and, most notably, the initiation of translation.
Due to its significance, m7GDP and its derivatives are invaluable tools in the study of these
fundamental cellular processes and for the development of novel therapeutics targeting them.
This guide provides a comprehensive overview of the chemical structure, physicochemical
properties, biological role, and experimental applications of 7-Methylguanosine 5'-
diphosphate sodium salt.

Chemical Structure and Identification

7-Methylguanosine 5'-diphosphate is a modified purine nucleotide. It consists of a guanosine
molecule that is methylated at the 7th position of the guanine base and is linked to a
diphosphate group at the 5' position of the ribose sugar. The sodium salt form enhances its
stability and solubility in aqueous solutions.

Below is a 2D representation of the chemical structure of 7-Methylguanosine 5'-diphosphate.
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Figure 1: 2D chemical structure of 7-Methylguanosine 5'-diphosphate.

Chemical Identifiers
Identifier Value
disodium;[[(2R,3S,4R,5R)-5-(2-amino-7-methyl-
6-0x0-1H-purin-9-ium-9-yl)-3,4-dihydroxyoxolan-
IUPAC Name P v y y

2-ylImethoxy-oxidophosphoryl] hydrogen
phosphate

CN1C=--INVALID-LINK--NC(=N2)N)[C@H]3--
SMILES INVALID-LINK--COP(=0)([0-])OP(=0)(0)
[O-])O)O.[Na+].[Na+][1]

InChl Key VSMXIKIFPKDZJA-IDIVVRGQSA-L[1]

CAS Number 104809-16-7[1]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/sigma/m5883
https://www.sigmaaldrich.com/JP/ja/product/sigma/m5883
https://www.sigmaaldrich.com/JP/ja/product/sigma/m5883
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The physicochemical properties of 7-Methylguanosine 5'-diphosphate sodium salt are
critical for its handling, storage, and use in experimental settings.

Property Value Reference
Molecular Formula C11H1sNsNaz2011P2 [2]
Molecular Weight 501.19 g/mol [2]
Appearance White to off-white solid powder

Water: 50 mg/mL, clear to very
Solubility slightly hazy, colorless to very [1]
faintly yellow.[1]

Storage Temperature -20°C[1] [1]

The N7-methylated guanosine
pH-dependent Stability is susceptible to imidazole ring  [3]
opening at high pH.

Note on Spectroscopic Data: While specific NMR spectra are not provided here, the
characterization of 7-methylguanosine derivatives by *H and 3P NMR spectroscopy is a
standard method for structural confirmation.[3] Mass spectrometry data for m7GDP has been
reported, with characteristic fragmentation patterns.

Biological Role: The mRNA 5' Cap and Translation
Initiation
In eukaryotes, the vast majority of mMRNAs are modified at their 5" end with a cap structure,

which is a 7-methylguanosine linked to the first nucleotide of the RNA chain via a unique 5'-5'
triphosphate bridge. This cap structure is fundamental for the lifecycle of an mMRNA molecule.

The primary functions of the 5' cap include:

o Protection from Degradation: The cap protects the mRNA from exonucleolytic degradation,
thereby increasing its stability.

e Splicing: The cap is involved in the efficient splicing of pre-mRNA.
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e Nuclear Export: It facilitates the transport of mature mRNA from the nucleus to the

cytoplasm.

» Translation Initiation: The cap is recognized by the eukaryotic initiation factor 4E (elF4E), a
key component of the elF4F complex. This interaction is a critical rate-limiting step in cap-
dependent translation initiation.[4][5][6]

7-Methylguanosine 5'-diphosphate, as a cap analog, can competitively inhibit the binding of
elF4E to capped mRNAs, thereby inhibiting cap-dependent translation. This property makes it
an essential tool for studying the mechanism of translation initiation and for developing
potential anti-cancer and anti-viral therapies.

The Eukaryotic mRNA Capping Pathway

The formation of the 5' cap is a co-transcriptional process that occurs in three main enzymatic
steps.
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Nascent pre-mRNA Step 1: Dephosphorylation

5-ppp-RNA

RNA Triphosphatase

5-pp-RNA

Step 2: Guanylylation

Guanylyltransferase 5'-Gppp-RNA

Step 3: Methylation

S-adenosyl Guanine-N7- SAH 3
methionine (SAM; Methyltransferase 5-m7Gppp-RNA (Cap 0)
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Purified elF4E
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Fluorescently-labeled
capped RNA

Binding Reaction

Incubate components
in binding buffer

Detection

7-Methylguanosine
5'-diphosphate (competitor)

Measure fluorescence
(e.g., Fluorescence Polarization,
FRET, or filter binding assay)

Analysis

Determine binding affinity (Kd)
and inhibitory concentration (IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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